Cas no 22945-63-7 (2-(2-Methoxybenzoyl)pyridine)

• Product Name: 2-(2-Methoxybenzoyl)pyridine
• CAS No: 22945-63-7
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD07699223
• CID: 1078365
• PubChem ID: 603942
• Update Time: 2025-06-14

2-(2-Methoxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxybenzoyl)pyridine
• (2-methoxyphenyl)-pyridin-2-ylmethanone
• (2-methoxyphenyl)(pyridin-2-yl)methanone
• 2-(1-CHLOROETHYL)-5-(4-FLUOROPHENYL)-1,3,4-OXADIAZOLE
• 2-(o-Methoxybenzoyl)-pyridin
• 2-methoxyphenyl 2-pyridyl ketone
• 2-methoxyphenyl pyridin-2-yl ketone
• 2-o-methoxybenzoylpyridine
• Ketone,o-methoxyphenyl 2-pyridyl
• (2-Methoxyphenyl)(2-pyridinyl)methanone #
• AKOS010016303
• 22945-63-7
• DTXSID30345355
• SCHEMBL9525840
• Methanone, (2-methoxyphenyl)-2-pyridinyl-
• CS-0303140
• MFCD07699223
• Ketone, o-methoxyphenyl 2-pyridyl
• EN300-119826

• MDL： MFCD07699223
• Inchi： 1S/C13H11NO2/c1-16-12-8-3-2-6-10(12)13(15)11-7-4-5-9-14-11/h2-9H,1H3
• InChI Key： JKSBOLDIANUQNL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 2.32120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-Methoxybenzoyl)pyridine

Comprehensive Overview of 2-(2-Methoxybenzoyl)pyridine (CAS No. 22945-63-7): Properties, Applications, and Industry Insights

2-(2-Methoxybenzoyl)pyridine (CAS No. 22945-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This methoxy-substituted benzoylpyridine derivative serves as a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules. Its molecular formula, C13H11NO2, combines a pyridine ring with a 2-methoxybenzoyl moiety, creating a scaffold that enables diverse chemical modifications.

Recent studies highlight the growing demand for 2-(2-Methoxybenzoyl)pyridine in drug discovery pipelines, especially for targeting neurological and inflammatory pathways. Researchers are investigating its potential as a precursor for kinase inhibitors and GPCR modulators, aligning with current trends in personalized medicine. The compound's electron-rich aromatic system facilitates π-π stacking interactions, making it valuable for designing small molecule therapeutics with improved binding affinity.

From an industrial perspective, manufacturers of fine chemicals are optimizing synthetic routes for 22945-63-7 to meet Good Manufacturing Practice (GMP) standards. Advanced techniques like continuous flow chemistry and catalytic hydrogenation are being employed to enhance yield and purity. Environmental considerations have also driven innovation in green chemistry approaches for its production, addressing the pharmaceutical industry's sustainability goals.

Analytical characterization of 2-(2-Methoxybenzoyl)pyridine typically involves HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm structural integrity. The compound exhibits favorable physicochemical properties, including moderate solubility in organic solvents and stability under standard storage conditions. These attributes contribute to its utility in high-throughput screening platforms and combinatorial chemistry applications.

Emerging applications in material science have expanded the relevance of CAS 22945-63-7 beyond life sciences. Its conjugated system shows promise in developing organic semiconductors and photocatalytic materials, particularly for energy storage devices. This interdisciplinary potential makes methoxybenzoyl pyridine derivatives a subject of increasing patent filings worldwide.

Quality control protocols for 2-(2-Methoxybenzoyl)pyridine emphasize strict monitoring of residual solvents and heavy metal content, reflecting regulatory requirements for pharmaceutical intermediates. Suppliers now provide comprehensive certificates of analysis with detailed chromatographic purity data, responding to the industry's demand for transparency in chemical sourcing.

The global market for benzoylpyridine compounds is projected to grow steadily, driven by R&D investments in targeted therapies and precision agriculture. Strategic partnerships between custom synthesis providers and academic institutions are accelerating the exploration of novel derivatives based on the 22945-63-7 core structure. Recent breakthroughs in crystal engineering have further revealed polymorphic forms with distinct material properties.

For researchers working with 2-(2-Methoxybenzoyl)pyridine, proper handling procedures and waste disposal methods should be followed according to institutional guidelines. While not classified as hazardous under standard regulations, appropriate laboratory safety measures including PPE usage are recommended when manipulating the compound in solid or solution form.

Future directions for CAS No. 22945-63-7 research include computational studies to predict its ADMET properties and exploration of its co-crystal formations with complementary APIs. The compound's structure-activity relationships continue to inspire medicinal chemists designing next-generation heterocyclic pharmaceuticals with improved therapeutic indices.